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Compound of Interest

Compound Name: RCM-1

Cat. No.: B1679234 Get Quote

RCM-1 Technical Support Center
Welcome to the technical support center for RCM-1. This resource provides researchers,

scientists, and drug development professionals with comprehensive guidance on the solubility,

stability, and handling of RCM-1 in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for RCM-1?

A1: The recommended solvent for RCM-1 is dimethyl sulfoxide (DMSO).

Q2: What is the solubility of RCM-1 in DMSO?

A2: The solubility of RCM-1 in DMSO is 2 mg/mL [cite: 2 (not available)] and has also been

reported to be soluble up to 20 mM. Another source indicates a solubility of up to 85 mg/mL in

fresh, moisture-free DMSO.[1][2] It is important to use fresh, anhydrous DMSO to achieve the

best solubility, as moisture absorption by DMSO can reduce the solubility of the compound.[1]

Q3: How should I prepare a stock solution of RCM-1 in DMSO?

A3: To prepare a stock solution, dissolve RCM-1 powder in fresh, anhydrous DMSO to your

desired concentration. For example, to prepare a 10 mM stock solution, add 1 mL of DMSO to

the appropriate mass of RCM-1. If the compound does not dissolve readily, you can warm the

solution briefly at 37°C or use sonication to aid dissolution. For detailed, step-by-step

instructions, please refer to the Experimental Protocols section.
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Q4: How should I store the RCM-1 powder and my DMSO stock solution?

A4: The storage conditions for RCM-1 are summarized in the table below. It is crucial to protect

the solid compound and stock solutions from moisture and light.

Q5: How stable is RCM-1 in DMSO?

A5: RCM-1 stock solutions in DMSO are stable for up to 2 years at -80°C and for 1 year at

-20°C.[3] For use in cell culture, it is recommended to prepare fresh dilutions from the frozen

stock. Avoid repeated freeze-thaw cycles. While specific stability data at room temperature is

not available, it is best practice to minimize the time that DMSO stock solutions are kept at

room temperature.

Q6: What is the mechanism of action of RCM-1?

A6: RCM-1 is an inhibitor of the Forkhead box M1 (FOXM1) transcription factor.[1][2][3][4] It

blocks the nuclear localization of FOXM1 and promotes its degradation via the proteasome.[3]

One of the key mechanisms is the disruption of the protein-protein interaction between FOXM1

and β-catenin, leading to the degradation of both proteins.[5][6][7] By inhibiting FOXM1, RCM-1
also suppresses IL-13 and STAT6 signaling.[1][3]

Data Summary
RCM-1 Solubility and Storage

Parameter Value Reference

Solubility in DMSO
2 mg/mL, up to 20 mM, and up

to 85 mg/mL
[cite: 2 (not available), 3, 4]

Storage of Solid -20°C [2]

Storage of DMSO Stock

Solution

-80°C for 2 years; -20°C for 1

year
[3]
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Issue Possible Cause Suggested Solution

RCM-1 powder does not fully

dissolve in DMSO.

1. Incorrect solvent volume. 2.

DMSO has absorbed moisture.

3. Compound requires more

energy to dissolve.

1. Double-check your

calculations and the volume of

DMSO added. 2. Use a fresh,

unopened bottle of anhydrous

DMSO. 3. Briefly warm the

solution at 37°C. 4. Use a

sonicator to aid dissolution.

Precipitate forms when diluting

the DMSO stock in aqueous

media.

The compound is less soluble

in aqueous solutions.

1. Perform serial dilutions to

minimize rapid changes in

solvent polarity. 2. Ensure the

final concentration of DMSO in

your cell culture medium is low

(ideally <0.5%) to avoid both

toxicity and precipitation.

Stability and Degradation
Issue Possible Cause Suggested Solution

Loss of compound activity in

experiments.

1. Improper storage of stock

solution. 2. Multiple freeze-

thaw cycles. 3. Degradation of

the compound.

1. Ensure stock solutions are

stored at the recommended

temperature (-20°C or -80°C)

and protected from light. 2.

Aliquot the stock solution into

smaller volumes to avoid

repeated freeze-thaw cycles.

3. While there are no specific

visual indicators of RCM-1

degradation, a change in the

color or clarity of the DMSO

stock solution could indicate a

problem. If degradation is

suspected, it is best to use a

fresh vial of the compound.
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Experimental Protocols
Preparation of a 10 mM RCM-1 Stock Solution in DMSO
Materials:

RCM-1 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Water bath set to 37°C (optional)

Procedure:

Calculate the mass of RCM-1 required to make your desired volume of a 10 mM stock

solution. The molecular weight of RCM-1 is 424.58 g/mol .

Weigh the calculated amount of RCM-1 powder and place it in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the tube for 1-2 minutes to dissolve the powder.

If the powder is not fully dissolved, you can use one of the following methods:

Sonication: Place the tube in a sonicator bath for 5-10 minutes.

Warming: Place the tube in a 37°C water bath for 5-10 minutes, vortexing occasionally.

Once the solution is clear, it is ready for use or storage.

For long-term storage, aliquot the stock solution into smaller, single-use volumes and store

at -20°C or -80°C.
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Visualizations
RCM-1 Experimental Workflow

Stock Solution Preparation In Vitro Experiment

Weigh RCM-1 Powder Dissolve in Anhydrous DMSO Warm (37°C) or Sonicate (if needed) Aliquot and Store at -20°C/-80°C Thaw AliquotUse in Experiment Dilute in Culture Medium Treat Cells Analyze Results

Click to download full resolution via product page

Caption: A typical workflow for preparing and using RCM-1 in in vitro experiments.

RCM-1 Signaling Pathway Inhibition
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RCM-1 Action

FOXM1 Regulation

Downstream Effects

RCM-1

Active Nuclear FOXM1

Promotes Degradationβ-catenin

Disrupts Interaction

Degraded FOXM1

Degradation

Cell Proliferation

Promotes

IL-13/STAT6 Signaling

Promotes

Interaction

Click to download full resolution via product page

Caption: RCM-1 inhibits FOXM1 by disrupting its interaction with β-catenin, leading to FOXM1

degradation and suppression of downstream pro-proliferative and inflammatory signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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